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Compound of Interest

Compound Name: Clazuril

Cat. No.: B1669161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clazuril is a triazine-based anticoccidial agent used in the poultry industry to control

coccidiosis, a parasitic disease of the intestinal tract.[1] Regulatory bodies have established

maximum residue limits (MRLs) for clazuril in edible tissues to ensure consumer safety.

Accurate and sensitive quantification of clazuril residues in various biological matrices is

therefore crucial for monitoring compliance and for pharmacokinetic studies in drug

development.

This application note provides a detailed protocol for the sample preparation of clazuril in
poultry tissues (muscle, liver, and kidney) for subsequent analysis by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The described method is adapted from established

protocols for the analysis of related triazine compounds and general veterinary drug residues.

[2]
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Property Value

Molecular Formula C₁₇H₁₀Cl₂N₄O₂[1]

Molecular Weight 373.2 g/mol [1]

IUPAC Name
2-[2-chloro-4-(3,5-dioxo-1,2,4-triazin-2-

yl)phenyl]-2-(4-chlorophenyl)acetonitrile[1]

CAS Number 101831-36-1[1]

Experimental Protocols
This section details the necessary materials, reagents, and the step-by-step procedure for the

extraction and cleanup of clazuril from poultry tissues.

Materials and Reagents
Clazuril analytical standard (≥98% purity)

Internal Standard (IS): (Optional but recommended) An isotopically labeled clazuril or a

structurally similar compound not present in the samples.

Acetonitrile (ACN), HPLC or LC-MS grade

Methanol (MeOH), HPLC or LC-MS grade

Water, ultrapure (18.2 MΩ·cm)

Formic acid (FA), LC-MS grade

Ammonium acetate, analytical grade

Sodium chloride (NaCl), analytical grade

Anhydrous magnesium sulfate (MgSO₄), analytical grade

Primary secondary amine (PSA) sorbent

C18 sorbent
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Homogenizer (e.g., rotor-stator or bead beater)

Centrifuge capable of 4000 x g and refrigeration

Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL) and manifold

Vortex mixer

Sample tubes (50 mL and 15 mL polypropylene)

Syringe filters (0.22 µm, PTFE or nylon)

Analytical balance

pH meter

Sample Homogenization and Extraction
Weigh 2.0 ± 0.1 g of homogenized tissue (muscle, liver, or kidney) into a 50 mL

polypropylene centrifuge tube.

Add 10 mL of acetonitrile.

For fortified samples, spike with the appropriate concentration of Clazuril standard solution.

For all samples, add the internal standard.

Homogenize the sample for 1 minute at high speed.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Cap the tube tightly and vortex vigorously for 1 minute.

Centrifuge at 4000 x g for 10 minutes at 4°C.

Transfer the supernatant (acetonitrile layer) to a clean 15 mL tube.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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To the 15 mL tube containing the supernatant, add 150 mg of PSA sorbent and 50 mg of C18

sorbent.

Vortex for 1 minute.

Centrifuge at 4000 x g for 5 minutes at 4°C.

Transfer 5 mL of the cleaned extract into a new tube and evaporate to dryness under a

gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:acetonitrile with

0.1% formic acid).

Vortex for 30 seconds to ensure the residue is fully dissolved.

Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography Conditions

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration

step.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C
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Mass Spectrometry Conditions
Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode should be

optimized. Negative ion mode has been shown to be effective for the related compound

diclazuril.[2]

Scan Type: Multiple Reaction Monitoring (MRM)

Precursor and Product Ions: These need to be determined by infusing a standard solution of

clazuril into the mass spectrometer. For quantification, at least two MRM transitions are

recommended.

Data Presentation
The following table summarizes representative quantitative data for the related compound,

diclazuril, which can be used as an expected range for clazuril residue analysis in poultry

tissues.

Tissue
Fortification Level
(µg/kg)

Mean Recovery (%) RSD (%)

Muscle 50 90.3 - 120.4 < 15

500 90.3 - 120.4 < 15

1000 90.3 - 120.4 < 15

Liver 50 71 - 103.7 < 20

500 71 - 103.7 < 20

1000 71 - 103.7 < 20

Kidney 50 71 - 103.7 < 20

500 71 - 103.7 < 20

1000 71 - 103.7 < 20

Data adapted from studies on diclazuril analysis in poultry tissues.[3][4]
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Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for Clazuril Sample Preparation and Analysis.

Logical Relationship of Cleanup Steps
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Caption: Rationale for d-SPE Cleanup Sorbent Selection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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